N-cyclohexyl-4-(cyclohexylamino)-3-nitrobenzamide

• IUPAC Name: N-cyclohexyl-4-(cyclohexylamino)-3-nitrobenzamide
• InChI: InChI=1S/C19H27N3O3/c23-19(21-16-9-5-2-6-10-16)14-11-12-17(18(13-14)22(24)25)20-15-7-3-1-4-8-15/h11-13,15-16,20H,1-10H2,(H,21,23)
• InChI Key: HXONRUDROVDYLH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC2=C(C=C(C=C2)C(=O)NC3CCCCC3)[N+](=O)[O-]
• Molecular Formula: C19H27N3O3
• Molecular Weight: 345.4 g/mol

Description

N-cyclohexyl-4-(cyclohexylamino)-3-nitrobenzamide, also known as AH-7921, is a synthetic opioid analgesic drug. It was first synthesized by a team of researchers at Allen and Hanburys in the United Kingdom in the 1970s. AH-7921 has been found to be a potent analgesic, and as such, it has been the subject of scientific research for its potential use in pain management.

Mechanism of Action

N-cyclohexyl-4-(cyclohexylamino)-3-nitrobenzamide acts as a selective agonist at the mu-opioid receptor, which is involved in the modulation of pain. It has been found to be more selective for the mu-opioid receptor than other opioids such as morphine, which may contribute to its lower potential for addiction and abuse.
Biochemical and Physiological Effects:
N-cyclohexyl-4-(cyclohexylamino)-3-nitrobenzamide has been found to have a number of biochemical and physiological effects. It has been shown to decrease the release of neurotransmitters such as glutamate and substance P, which are involved in the transmission of pain signals. In addition, it has been found to increase the release of dopamine, which may contribute to its analgesic effect.

Advantages and Limitations for Lab Experiments

N-cyclohexyl-4-(cyclohexylamino)-3-nitrobenzamide has a number of advantages for use in lab experiments. It is a potent analgesic, and as such, it can be used to study the mechanisms of pain. In addition, it has a lower potential for addiction and abuse compared to other opioids, which may make it a safer alternative for use in lab experiments. However, its use is limited by its potential toxicity and the need for specialized equipment and training to handle it safely.

Future Directions

There are a number of future directions for research on N-cyclohexyl-4-(cyclohexylamino)-3-nitrobenzamide. One area of research is the development of new analgesic drugs based on the structure of N-cyclohexyl-4-(cyclohexylamino)-3-nitrobenzamide. Another area of research is the study of the mechanisms of action of N-cyclohexyl-4-(cyclohexylamino)-3-nitrobenzamide, which may lead to the development of new treatments for pain. Finally, research is needed to determine the long-term safety and efficacy of N-cyclohexyl-4-(cyclohexylamino)-3-nitrobenzamide for use in pain management.

Scientific Research Applications

N-cyclohexyl-4-(cyclohexylamino)-3-nitrobenzamide has been the subject of scientific research for its potential use as an analgesic drug. Studies have shown that it has a potent analgesic effect, and it has been found to be effective in reducing pain in animal models. In addition, it has been found to have a lower potential for addiction and abuse compared to other opioids such as morphine.